N'-(2-furylmethylene)-2-phenoxyacetohydrazide

• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol
• IUPAC Name: N-[(E)-furan-2-ylmethylideneamino]-2-phenoxyacetamide
• InChI: InChI=1S/C13H12N2O3/c16-13(10-18-11-5-2-1-3-6-11)15-14-9-12-7-4-8-17-12/h1-9H,10H2,(H,15,16)/b14-9+
• InChI Key: AFXVEBMNBPILID-NTEUORMPSA-N
• Isomeric SMILES: C1=CC=C(C=C1)OCC(=O)N/N=C/C2=CC=CO2
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NN=CC2=CC=CO2

Description

N’-(2-furylmethylene)-2-phenoxyacetohydrazide is a chemical compound with the molecular formula C14H14N2O3 It is known for its unique structure, which includes a furan ring and a phenoxyacetohydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(2-furylmethylene)-2-phenoxyacetohydrazide typically involves the condensation of 2-furylmethylenehydrazine with phenoxyacetic acid. The reaction is usually carried out in the presence of a suitable catalyst and under controlled temperature conditions to ensure high yield and purity. The reaction can be represented as follows:

$$\text{2-furylmethylenehydrazine} + \text{phenoxyacetic acid} \rightarrow \text{N'-(2-furylmethylene)-2-phenoxyacetohydrazide}$$2-furylmethylenehydrazine+phenoxyacetic acid→N’-(2-furylmethylene)-2-phenoxyacetohydrazide

Industrial Production Methods

While specific industrial production methods for N’-(2-furylmethylene)-2-phenoxyacetohydrazide are not well-documented, the general approach involves large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This may include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N’-(2-furylmethylene)-2-phenoxyacetohydrazide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form hydrazine derivatives.

Substitution: The furan ring and phenoxyacetohydrazide moiety can participate in substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield furan oxides, while reduction can produce hydrazine derivatives.

Scientific Research Applications

N’-(2-furylmethylene)-2-phenoxyacetohydrazide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N’-(2-furylmethylene)-2-phenoxyacetohydrazide involves its interaction with specific molecular targets. The furan ring and phenoxyacetohydrazide moiety can interact with enzymes and receptors, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N’-(2-furylmethylene)-2-(2-methoxyphenoxy)acetohydrazide
• N’-(2-furylmethylene)-2-(2-methylphenoxy)acetohydrazide

Uniqueness

N’-(2-furylmethylene)-2-phenoxyacetohydrazide is unique due to its specific structure, which imparts distinct chemical and biological properties